Cas no 79560-36-4 (9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-)

9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)- structure
79560-36-4 structure
Product Name:9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-
CAS No:79560-36-4
MF:C16H12O5
MW:284.263484954834
CID:568193
PubChem ID:149782
Update Time:2024-10-27

9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-
    • 1,3-dihydroxy-2-(methoxymethyl)anthracene-9,10-dione
    • 1,3-DIHYDROXY-2-METHOXYMETHYLANTHRAQUINONE
    • 1,3-dihydroxy-2-methoxymethyl-9,10-anthraquinone
    • 2-(Methoxymethyl)-1,3-dihydroxyanthraquinone
    • AC1L3ZQ7
    • AC1Q4FJW
    • AG-H-19144
    • CCRIS 6438
    • 1,3-Dihydroxy-2-methoxymethyl-anthraquinone
    • Lucidin omega-methyl ether
    • SCHEMBL16227056
    • DTXSID30229767
    • O-Me ether
    • Q27107239
    • Lucidin-.omega.-methyl ether
    • CS-0891279
    • Lucidin-
    • CHEMBL485454
    • CHEBI:6555
    • 79560-36-4
    • HY-N12071
    • 1,3-Dihydroxy-2-(methoxymethyl)-9,10-anthracenedione (ACI)
    • Lucidin ω-methyl ether
    • DA-69390
    • Inchi: 1S/C16H12O5/c1-21-7-11-12(17)6-10-13(16(11)20)15(19)9-5-3-2-4-8(9)14(10)18/h2-6,17,20H,7H2,1H3
    • InChI Key: OBAYLECORSQIQW-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C(COC)=C(C=2)O)O)C(=O)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 284.068473
  • Monoisotopic Mass: 284.068473
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.456
  • Boiling Point: 536.7°C at 760 mmHg
  • Flash Point: 205.7°C
  • Refractive Index: 1.679
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